Cas no 106306-96-1 (Benzamide, 4-amino-N-[3-(dimethylamino)propyl]-3-nitro-)

• Product Name: Benzamide, 4-amino-N-[3-(dimethylamino)propyl]-3-nitro-
• CAS No: 106306-96-1
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• CID: 1174141
• Update Time: 2024-07-25

Benzamide, 4-amino-N-[3-(dimethylamino)propyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-N-[3-(dimethylamino)propyl]-3-nitro-

• Inchi： 1S/C12H18N4O3/c1-15(2)7-3-6-14-12(17)9-4-5-10(13)11(8-9)16(18)19/h4-5,8H,3,6-7,13H2,1-2H3,(H,14,17)
• InChI Key： RPHHIQLZFSTLJA-UHFFFAOYSA-N
• SMILES： C(NCCCN(C)C)(=O)C1=CC=C(N)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 266.13804

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Melting Point: 143-145 °C
• Boiling Point: 450.3±45.0 °C(Predicted)
• PSA: 101.5
• pka: 13.51±0.46(Predicted)